Cas no 61576-97-4 (2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl)

• Product Name: 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl
• CAS No: 61576-97-4
• MF: C₁₈H₁₀Cl₄
• MW: 368.084001064301
• CID: 1628139
• PubChem ID: 188416
• Update Time: 2025-04-23

2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl
• p-Terphenyl, 2,4,4'',6-tetrachloro-
• 1,3,5-trichloro-2-[4-(4-chlorophenyl)phenyl]benzene
• DTXSID80977165
• p-Terphenyl, 2,4,6,4''-tetrachloro
• 1~2~,1~4~,1~6~,3~4~-Tetrachloro-1~1~,2~1~:2~4~,3~1~-terphenyl
• 1,1':4',1''-Terphenyl, 2,4,4'',6-tetrachloro-
• 61576-97-4
• WDBLRJMGICHAKX-UHFFFAOYSA-N

• Inchi： 1S/C18H10Cl4/c19-14-7-5-12(6-8-14)11-1-3-13(4-2-11)18-16(21)9-15(20)10-17(18)22/h1-10H
• InChI Key： WDBLRJMGICHAKX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=CC=1)C1C=CC(=CC=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 365.9539
• Monoisotopic Mass: 365.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.374
• Boiling Point: 465.6°C at 760 mmHg
• Flash Point: 235.4°C
• Refractive Index: 1.627
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls

Additional information on 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl

2,4,4'',6-Tetrachloro-1,1':4',1''-Terphenyl: A Comprehensive Overview

The compound 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl, also known by its CAS number 61576-97-4, is a unique tricyclic aromatic hydrocarbon with significant applications in various fields. This compound has garnered attention due to its structural complexity and potential uses in pharmaceuticals, materials science, and environmental research. In this article, we will delve into the properties, synthesis, and applications of this intriguing molecule.

2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl is characterized by its three benzene rings connected in a terphenyl arrangement, with chlorine atoms substituted at specific positions. The chlorine substituents are positioned at the 2, 4, 4'', and 6 positions of the molecule, creating a symmetrical yet complex structure. This symmetry plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of such chlorinated aromatic compounds in pharmaceutical research. The chlorine atoms in 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl contribute to its lipophilicity and metabolic stability, making it a promising candidate for drug development. Researchers have explored its potential as a template for designing novel pharmaceutical agents with improved bioavailability and reduced toxicity.

One of the most notable aspects of 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl is its stability. The compound exhibits high chemical inertness due to the aromatic nature of its benzene rings and the electron-withdrawing effect of the chlorine atoms. This makes it resistant to oxidation and other degradation processes, making it suitable for long-term applications in various industries.

The synthesis of 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl involves multi-step organic reactions, including chlorination and coupling processes. The molecule's structure allows for efficient substitution reactions, enabling the introduction of functional groups at specific positions. This versatility has led to its use as a building block in constructing more complex molecules with tailored properties.

Recent advancements in terphenyl chemistry have further expanded the applications of 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl. Researchers have explored its use as a precursor for synthesizing advanced materials such as polymers, sensors, and electronic components. Its ability to form stable co-crystals and thin films makes it an attractive candidate for applications in nanotechnology and optoelectronics.

Environmental scientists have also shown interest in 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl due to its potential as a tracer compound. Its unique chemical signature allows for its detection in complex environmental matrices, making it useful for studying pollutant transport and degradation pathways in natural systems.

Despite its wide range of applications, the safety and toxicity profile of 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl must be carefully evaluated. Initial studies suggest that the compound exhibits low acute toxicity but may pose risks in long-term exposure scenarios. Regulatory agencies are currently reviewing its environmental impact to ensure safe handling and disposal practices.

In conclusion, 2,4,4'',6-tetrachloro-1,1':4',1''-terphenyl (CAS 61576-97-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental research. Its unique structure, stability, and reactivity make it an invaluable tool for scientists and researchers across various disciplines. As further studies uncover new applications and insights, this compound is poised to play an even more prominent role in advancing technological and therapeutic innovations.